Cas no 2171786-13-1 (5-(3-methoxypropyl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-(3-methoxypropyl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2171786-13-1
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5952474
• PubChem ID: 165841196
• Update Time: 2025-05-24

5-(3-methoxypropyl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxypropyl)-1-oxa-4-azaspiro5.5undecane
• 5-(3-methoxypropyl)-1-oxa-4-azaspiro[5.5]undecane
• EN300-1646865
• 2171786-13-1

• Inchi： 1S/C13H25NO2/c1-15-10-5-6-12-13(16-11-9-14-12)7-3-2-4-8-13/h12,14H,2-11H2,1H3
• InChI Key： GLZRVXXBCVLSDQ-UHFFFAOYSA-N
• SMILES： O1CCNC(CCCOC)C21CCCCC2

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-(3-methoxypropyl)-1-oxa-4-azaspiro5.5undecane

Exploring the Chemical Compound CAS No 2171786-13-1: 5-(3-Methoxypropyl)-1-Oxa-4-Azaspiro[5.5]Undecane

The compound with CAS number 2171786-13-1, known as 5-(3-methoxypropyl)-1-oxa-4-azaspiro[5.5]undecane, is a complex organic molecule that has garnered attention in various fields of chemical research. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, typically oxygen or nitrogen in this case. The structure of this molecule is particularly interesting due to its spiro[5.5]undecane framework, which combines a five-membered and an eleven-membered ring system.

The synthesis of 5-(3-methoxypropyl)-1-oxa-4-azaspiro[5.5]undecane involves a series of carefully designed organic reactions. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution, to construct the spiro framework. The presence of the methoxy group in the side chain introduces additional complexity, requiring precise control over reaction conditions to achieve high yields and purity.

Recent studies have highlighted the potential applications of this compound in drug design and materials science. The spiro structure provides unique electronic and steric properties that make it suitable for use as a building block in pharmaceuticals and advanced materials. For instance, its ability to form hydrogen bonds and its rigid structure make it an attractive candidate for drug delivery systems.

In terms of pharmacological activity, spiro[5.5]undecane-based compounds have shown promise in targeting specific receptors and enzymes involved in various diseases. Preclinical studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for therapeutic interventions.

The structural versatility of 5-(3-methoxypropyl)-1-oxa-4-azaspiro[5.5]undecane also extends to its use in polymer chemistry. By incorporating this molecule into polymer networks, scientists have developed materials with improved mechanical strength and thermal stability, opening new avenues for industrial applications.

From an environmental perspective, researchers are investigating the biodegradation pathways of this compound to assess its impact on ecosystems. Initial findings indicate that under certain conditions, the molecule can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, CAS No 2171786-13-1 represents a significant advancement in organic chemistry, offering diverse opportunities for innovation across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a crucial role in shaping future developments in drug discovery and materials science.